molecular formula C10H10N2O3 B2548732 2-(Dimethylamino)-1,3-benzoxazole-7-carboxylic acid CAS No. 1552568-25-8

2-(Dimethylamino)-1,3-benzoxazole-7-carboxylic acid

Cat. No. B2548732
CAS RN: 1552568-25-8
M. Wt: 206.201
InChI Key: PHSCUPGANSHXNN-UHFFFAOYSA-N
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Description

The compound is a derivative of benzoxazole, which is a heterocyclic compound . It also contains a carboxylic acid group and a dimethylamino group .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 2-(dimethylamino)ethyl methacrylate (DMAEMA) have been synthesized via RAFT .


Molecular Structure Analysis

The compound likely contains a benzoxazole ring, a carboxylic acid group, and a dimethylamino group . The exact structure would need to be confirmed through techniques such as NMR .

Scientific Research Applications

References:

  • Xu, C., Cao, L., Zhao, P., Zhou, Z., Cao, C., Zhu, F., Li, F., & Huang, Q. (2018). Synthesis and Characterization of Stimuli-Responsive Poly (2-dimethylamino-ethylmethacrylate)-Grafted Chitosan Microcapsule for Controlled Pyraclostrobin Release. International Journal of Molecular Sciences, 19(3), 854
  • Zhang, Y., & Wooley, K. L. (2011). Synthesis of Stimuli-responsive, Water-soluble Poly[2-(dimethylamino)ethyl methacrylate] via RAFT Polymerization. Polymers, 3(3), 1398
  • Wang, Y., & Zhang, X. (2020). pH and temperature-responsive POSS-based poly(2-(dimethylamino)ethyl methacrylate) nanocomposites. Colloid and Polymer Science, 298, 1397–1405
  • Zhang, Y., & Wooley, K. L. (2020). Stimuli-responsive polymersomes of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS). Polymer Bulletin, 77, 4651–4662

Safety and Hazards

While specific safety data for this compound was not found, similar compounds have been noted to be hazardous. For example, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is considered hazardous by the OSHA Hazard Communication Standard .

Future Directions

Polymers containing dimethylamino groups, like DMAEMA, are being studied for their potential applications in drug delivery, gene therapy, theranostics, artificial organelles, and nanoreactors .

properties

IUPAC Name

2-(dimethylamino)-1,3-benzoxazole-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2O3/c1-12(2)10-11-7-5-3-4-6(9(13)14)8(7)15-10/h3-5H,1-2H3,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHSCUPGANSHXNN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NC2=CC=CC(=C2O1)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Dimethylamino)-1,3-benzoxazole-7-carboxylic acid

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